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Compound of Interest

Compound Name: Diethylene glycol distearate

Cat. No.: B093244 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Diethylene glycol distearate, with a CAS number of 109-30-8, is a diester of diethylene glycol

and stearic acid. It finds extensive application in the pharmaceutical, cosmetic, and personal

care industries as an emulsifier, opacifying agent, and pearlescent agent. For formulation

scientists and researchers, a thorough understanding of its physical properties, such as melting

and boiling points, is crucial for process development, stability testing, and quality control. This

technical guide provides an in-depth look at these key parameters, including experimental

protocols for their determination.

Physicochemical Data
The melting and boiling points of diethylene glycol distearate are summarized in the table

below. It is important to note that due to its high molecular weight, the boiling point is a

predicted value at standard atmospheric pressure, as experimental determination is

challenging due to potential decomposition at elevated temperatures.

Property Value Source(s)

Melting Point 54 - 55 °C [1][2][3][4][5][6]

Boiling Point
666.4 °C (Predicted at 760

mmHg)
[2][3][4][5][6]
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Experimental Protocols
Accurate determination of the melting and boiling points of a substance like diethylene glycol
distearate is fundamental to its characterization. Standard laboratory procedures for these

measurements are detailed below.

Melting Point Determination
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline solid, this transition occurs over a narrow temperature range. The following

protocol describes the capillary method, a common and reliable technique for melting point

determination.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle

Procedure:

Sample Preparation: A small amount of dry diethylene glycol distearate is finely powdered

using a mortar and pestle.

Capillary Loading: The open end of a capillary tube is pressed into the powdered sample.

The tube is then inverted and tapped gently to pack the solid into the sealed end. This

process is repeated until a packed column of 2-3 mm in height is achieved.

Apparatus Setup: The loaded capillary tube is placed into the heating block of the melting

point apparatus alongside a calibrated thermometer.

Heating and Observation:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b093244?utm_src=pdf-body
https://www.benchchem.com/product/b093244?utm_src=pdf-body
https://www.benchchem.com/product/b093244?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093244?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The sample is heated rapidly to a temperature approximately 15-20°C below the expected

melting point.

The heating rate is then reduced to 1-2°C per minute to allow for thermal equilibrium.

The sample is observed through the magnifying lens.

Data Recording: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire solid has transformed

into a clear liquid is recorded as the end of the melting range.

Boiling Point Determination
Determining the boiling point of a high-molecular-weight compound like diethylene glycol
distearate at atmospheric pressure can lead to decomposition. Therefore, distillation under

reduced pressure (vacuum distillation) is the preferred method to determine its boiling point.

However, in the absence of experimental data, a common alternative for high-boiling liquids is

the Thiele tube method, which can be adapted for small sample sizes.

Apparatus:

Thiele tube

Heat source (e.g., Bunsen burner or heating mantle)

Thermometer

Small test tube

Capillary tube (sealed at one end)

Mineral oil or other suitable heating fluid

Procedure:

Sample Preparation: A small amount of diethylene glycol distearate is placed in the small

test tube.
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Capillary Insertion: A capillary tube, sealed at one end, is inverted and placed (open end

down) into the liquid sample in the test tube.

Apparatus Assembly: The test tube is attached to a thermometer, ensuring the sample is

level with the thermometer bulb. This assembly is then immersed in the Thiele tube

containing the heating fluid.

Heating: The side arm of the Thiele tube is gently heated. This design promotes convection

currents, ensuring uniform heating of the sample.

Observation:

As the temperature rises, air trapped in the capillary tube will expand and exit as a slow

stream of bubbles.

Upon reaching the boiling point, the vapor pressure of the liquid will equal the external

pressure, and a rapid and continuous stream of bubbles will emerge from the capillary

tube.

Data Recording: The heat source is removed, and the apparatus is allowed to cool. The

boiling point is the temperature at which the stream of bubbles ceases and the liquid just

begins to enter the capillary tube.

Logical Workflow Diagram
The following diagram illustrates the logical workflow for the experimental determination of the

melting point of diethylene glycol distearate.
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Sample Preparation

Melting Point Measurement

Result

Start: Obtain Diethylene Glycol Distearate Sample

Powder the Sample

Load into Capillary Tube

Pack Sample to 2-3 mm Height

Place Capillary in Apparatus

Rapid Heating to ~15-20°C Below Expected MP

Slow Heating (1-2°C/min)

Observe for Phase Change

Record Melting Range

End: Melting Point Determined

Click to download full resolution via product page

Caption: Experimental workflow for melting point determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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